Cas no 19574-04-0 (4,6-dimethyl-2-pyridin-4-yl-5,6-dihydro-4H-1,3,4-thiadiazine (2Z)-but-2-enedioate)

• Product name: 4,6-dimethyl-2-pyridin-4-yl-5,6-dihydro-4H-1,3,4-thiadiazine (2Z)-but-2-enedioate
• CAS No: 19574-04-0
• MF: C₁₄H₁₇N₃O₄S
• MW: 323.367481946945
• CID: 1387757
• PubChem ID: 6445041

4,6-dimethyl-2-pyridin-4-yl-5,6-dihydro-4H-1,3,4-thiadiazine (2Z)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-2-pyridin-4-yl-5,6-dihydro-4H-1,3,4-thiadiazine (2Z)-but-2-enedioate
• (Z)-but-2-enedioic acid,4,6-dimethyl-2-pyridin-4-yl-5,6-dihydro-1,3,4-thiadiazine
• 19574-04-0
• 5,6-Dihydro-4,6-dimethyl-2-(4-pyridyl)-4H-1,3,4-thiadiazine maleate
• 4-Pyridyldimethylthiadiazine maleate
• 4H-1,3,4-Thiadiazine, 5,6-dihydro-4,6-dimethyl-2-(4-pyridyl)-, maleate

• Inchi： InChI=1S/C10H13N3S.C4H4O4/c1-8-7-13(2)12-10(14-8)9-3-5-11-6-4-9;5-3(6)1-2-4(7)8/h3-6,8H,7H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： JRSFSTUYWCNZHV-BTJKTKAUSA-N
• SMILES： CC1CN(N=C(S1)C2=CC=NC=C2)C.C(=CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 323.09411
• Monoisotopic Mass: 323.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 103.09